Cas no 1227502-92-2 (3-broMo-6-fluoro-2-(trifluoroMethyl)pyridine)

• Product Name: 3-broMo-6-fluoro-2-(trifluoroMethyl)pyridine
• CAS No: 1227502-92-2
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• MDL: MFCD16609974
• CID: 2101957
• PubChem ID: 91971148
• Update Time: 2025-11-01

3-broMo-6-fluoro-2-(trifluoroMethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-FLUORO-2-(TRIFLUOROMETHYL)PYRIDINE
• CID 91971148
• Pyridine, 3-bromo-6-fluoro-2-(trifluoromethyl)-
• 3-broMo-6-fluoro-2-(trifluoroMethyl)pyridine

• MDL： MFCD16609974
• Inchi： 1S/C6H2BrF4N/c7-3-1-2-4(8)12-5(3)6(9,10)11/h1-2H
• InChI Key： YIRDGFSBFWDTQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 12.9

Additional information on 3-broMo-6-fluoro-2-(trifluoroMethyl)pyridine

Comprehensive Overview of 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1227502-92-2)

3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1227502-92-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring bromine, fluorine, and trifluoromethyl substituents, offers exceptional reactivity and versatility. Its applications span from serving as a key intermediate in drug synthesis to being a crucial building block in the creation of advanced materials. The growing interest in fluorinated pyridines and halogenated heterocycles has further propelled the demand for this compound, making it a subject of extensive research and development.

One of the most compelling aspects of 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine is its role in the synthesis of bioactive molecules. Researchers have identified its potential in the development of novel pharmaceutical intermediates, particularly in the design of kinase inhibitors and antiviral agents. The presence of both bromine and fluorine atoms enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This reactivity profile aligns with the current trend toward green chemistry and sustainable synthesis, as it enables the efficient construction of complex molecules with minimal waste.

In the agrochemical sector, 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine has emerged as a valuable precursor for the development of crop protection agents. The trifluoromethyl group, in particular, is known to enhance the biological activity and metabolic stability of agrochemicals, making this compound a sought-after ingredient in the formulation of herbicides and pesticides. With the global push toward sustainable agriculture and the need for high-efficiency agrochemicals, the demand for such advanced intermediates is expected to rise significantly in the coming years.

Beyond its applications in life sciences, 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine also plays a critical role in material science. Its unique electronic properties, stemming from the electron-withdrawing effects of the fluorine and trifluoromethyl groups, make it an ideal candidate for the design of organic electronic materials. These materials are increasingly being explored for use in OLEDs, organic photovoltaics, and semiconductors, driven by the growing demand for energy-efficient technologies and renewable energy solutions.

The synthesis and handling of 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine require specialized expertise due to its reactive nature. Advanced techniques such as flow chemistry and catalytic halogenation are often employed to achieve high yields and purity. Additionally, the compound's stability under various conditions is a topic of ongoing research, particularly in the context of storage and transportation protocols. These aspects are critical for ensuring its safe and effective use across industries.

In conclusion, 3-Bromo-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1227502-92-2) stands as a testament to the ingenuity of modern chemical innovation. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in contemporary scientific and industrial endeavors. As research continues to uncover new possibilities for this compound, its role in shaping the future of chemical synthesis and technology remains undeniable.